Cas no 2137825-87-5 (2-Pyridinesulfonyl fluoride, 6-(2,5-dichlorophenyl)-)

• Product Name: 2-Pyridinesulfonyl fluoride, 6-(2,5-dichlorophenyl)-
• CAS No: 2137825-87-5
• MF: C₁₁H₆Cl₂FNO₂S
• MW: 306.140243053436
• CID: 5259766
• Update Time: 2025-10-15

2-Pyridinesulfonyl fluoride, 6-(2,5-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinesulfonyl fluoride, 6-(2,5-dichlorophenyl)-

• Inchi： 1S/C11H6Cl2FNO2S/c12-7-4-5-9(13)8(6-7)10-2-1-3-11(15-10)18(14,16)17/h1-6H
• InChI Key： DZZKHMCZOSAUJH-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=NC(C2=CC(Cl)=CC=C2Cl)=CC=C1

Additional information on 2-Pyridinesulfonyl fluoride, 6-(2,5-dichlorophenyl)-

Research Brief on 2-Pyridinesulfonyl fluoride, 6-(2,5-dichlorophenyl)- (CAS: 2137825-87-5): Recent Advances and Applications

2-Pyridinesulfonyl fluoride, 6-(2,5-dichlorophenyl)- (CAS: 2137825-87-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonyl fluoride moiety and dichlorophenyl substitution, has shown promise in various applications, including covalent inhibitor design, proteomics, and drug discovery. Recent studies have explored its reactivity, selectivity, and potential therapeutic applications, making it a subject of intense research interest.

One of the key features of 2-Pyridinesulfonyl fluoride, 6-(2,5-dichlorophenyl)- is its ability to act as a covalent modifier of proteins. The sulfonyl fluoride group is known for its reactivity with nucleophilic amino acids, such as serine, threonine, and tyrosine, enabling the selective labeling and inhibition of target proteins. This property has been leveraged in activity-based protein profiling (ABPP) studies, where the compound has been used to identify and characterize enzyme activities in complex biological systems. Recent work has demonstrated its utility in mapping the functional proteome, particularly in the context of disease-relevant pathways.

In drug discovery, 2-Pyridinesulfonyl fluoride, 6-(2,5-dichlorophenyl)- has been investigated as a scaffold for the development of covalent inhibitors. Covalent inhibitors offer advantages such as prolonged target engagement and high potency, making them attractive candidates for challenging therapeutic targets. A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's potential in targeting serine hydrolases, a class of enzymes implicated in various diseases, including cancer and neurodegenerative disorders. The study reported the synthesis of derivatives with improved selectivity and pharmacokinetic properties, paving the way for further optimization.

Another area of research has focused on the compound's role in chemical biology tools. Its ability to form stable adducts with proteins has been exploited in the development of probes for imaging and diagnostics. For instance, a recent study utilized 2-Pyridinesulfonyl fluoride, 6-(2,5-dichlorophenyl)- as a fluorescent probe to visualize enzyme activity in live cells, providing insights into dynamic biological processes. This application underscores the compound's versatility beyond traditional drug discovery.

Despite its potential, challenges remain in the widespread adoption of 2-Pyridinesulfonyl fluoride, 6-(2,5-dichlorophenyl)-. Issues such as off-target reactivity and the need for improved synthetic methodologies have been noted in recent literature. However, ongoing research is addressing these limitations through the design of more selective analogs and the development of advanced analytical techniques to monitor reactivity in real-time.

In conclusion, 2-Pyridinesulfonyl fluoride, 6-(2,5-dichlorophenyl)- (CAS: 2137825-87-5) represents a valuable tool in chemical biology and medicinal chemistry. Its unique reactivity profile and applications in proteomics, drug discovery, and diagnostics highlight its significance in contemporary research. Future studies are expected to further elucidate its mechanisms and expand its utility, offering new opportunities for therapeutic intervention and biological exploration.